Cas no 2138063-30-4 (3-(4-chlorothiophen-3-yl)propanoic acid)

• Product Name: 3-(4-chlorothiophen-3-yl)propanoic acid
• CAS No: 2138063-30-4
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 5872597
• PubChem ID: 165495790
• Update Time: 2025-08-03

3-(4-chlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-3-yl)propanoic acid
• EN300-1139115
• 2138063-30-4

• Inchi： 1S/C7H7ClO2S/c8-6-4-11-3-5(6)1-2-7(9)10/h3-4H,1-2H2,(H,9,10)
• InChI Key： HNAWDQSYWWCAOM-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1CCC(=O)O

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(4-chlorothiophen-3-yl)propanoic acid

Introduction to 3-(4-chlorothiophen-3-yl)propanoic acid (CAS No. 2138063-30-4)

3-(4-chlorothiophen-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138063-30-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of 3-(4-chlorothiophen-3-yl)propanoic acid, particularly the presence of a chloro-substituted thiophene ring linked to a propanoic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The thiophene core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Thiophenes and their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of a chloro group at the 4-position of the thiophene ring in 3-(4-chlorothiophen-3-yl)propanoic acid enhances its electronic properties and influences its interaction with biological targets. This modification can lead to altered pharmacokinetic profiles and potentially improved therapeutic efficacy.

3-(4-chlorothiophen-3-yl)propanoic acid has been explored in various research settings, particularly in the development of novel drug candidates. Its molecular structure allows for further functionalization, enabling chemists to design more complex derivatives with tailored biological activities. For instance, the carboxylic acid group at one end of the molecule can be used for amide bond formation, while the chloro-substituted thiophene ring can serve as a site for further substitution or interaction with biological receptors.

Recent studies have highlighted the potential of thiophene derivatives as scaffolds for drug discovery. These compounds have shown promise in preclinical trials for treating various diseases, including cancer and neurological disorders. The specific structural features of 3-(4-chlorothiophen-3-yl)propanoic acid, such as the chloro-substituted thiophene ring and the propanoic acid moiety, make it an interesting candidate for further investigation. Researchers have been particularly interested in how these structural elements influence the compound's interactions with biological targets and its overall pharmacological profile.

In terms of synthetic chemistry, 3-(4-chlorothiophen-3-yl)propanoic acid can be synthesized through multiple routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-chlorothiophene with propionic acid or its derivatives under appropriate conditions. The choice of reagents and catalysts can significantly impact the efficiency of the synthesis and the quality of the final product. Advanced techniques such as cross-coupling reactions and palladium catalysis have also been employed to enhance the synthetic pathways and improve yields.

The pharmacological evaluation of 3-(4-chlorothiophen-3-yl)propanoic acid has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, preliminary in vivo studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways. These findings underscore the importance of thiophene derivatives in medicinal chemistry and highlight the need for further investigation into their therapeutic potential.

The safety profile of 3-(4-chlorothiophen-3-yl)propanoic acid is another critical aspect that has been examined by researchers. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies help determine whether the compound is suitable for further development into a drug candidate. The results from these studies are crucial for understanding how the compound behaves in living organisms and for identifying any potential risks associated with its use.

Future directions in the research of 3-(4-chlorothiophen-3-yl)propanoic acid include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets can provide insights into its therapeutic effects and help guide further drug design efforts. Additionally, researchers are investigating ways to optimize the synthesis of this compound to improve yields and reduce costs, making it more accessible for large-scale production.

The role of computational chemistry in studying 3-(4-chlorothiophen-3-yl)propanoic acid cannot be overstated. Computational methods such as molecular modeling and quantum mechanics simulations are being used to predict how this compound will behave in different environments and how it will interact with biological targets. These tools can provide valuable insights into the structure-property relationships that govern its pharmacological activity, helping researchers design more effective drug candidates.

In conclusion,3-(4-chlorothiophen-3-yl)propanoic acid (CAS No. 2138063-30-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, and ongoing studies continue to uncover new applications for this molecule. As research progresses,thiophene derivatives like this one are expected to play an increasingly important role in addressing various diseases and improving human health.